5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C14H9F3N4OS
• Molecular Weight: 338.31 g/mol
• IUPAC Name: (6Z)-5-imino-6-[(4-methylphenyl)methylidene]-2-(trifluoromethyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C14H9F3N4OS/c1-7-2-4-8(5-3-7)6-9-10(18)21-13(19-11(9)22)23-12(20-21)14(15,16)17/h2-6,18H,1H3/b9-6-,18-10?
• InChI Key: JQNCDEXUWNPODJ-BMWAZNHVSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=N)N3C(=NC2=O)SC(=N3)C(F)(F)F
• SMILES: CC1=CC=C(C=C1)C=C2C(=N)N3C(=NC2=O)SC(=N3)C(F)(F)F

Description

5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a chemical compound that has gained significant attention in scientific research. It belongs to the class of thiadiazolo-pyrimidines and has shown potential in various applications, including medicinal chemistry, pharmacology, and materials science.

Scientific Research Applications

5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has shown potential in various scientific research applications. It has been studied as a potential anticancer agent, with promising results in inhibiting the growth of cancer cells. It has also been investigated for its antibacterial and antifungal properties. Additionally, this compound has shown potential in the field of materials science, with its ability to form stable complexes with metals and act as a ligand.

Mechanism of Action

The mechanism of action of 5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in cancer cell growth or by inducing apoptosis, which is a process of programmed cell death. It may also act by disrupting the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one can affect various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase II and protein kinase C. It has also been shown to disrupt the cell membrane of bacteria and fungi, leading to their death. Additionally, this compound has been found to have antioxidant properties, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using 5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its relatively simple synthesis method. It can be synthesized on a large scale, making it readily available for research purposes. Additionally, this compound has shown promising results in various scientific research applications, making it a potentially valuable tool for researchers.
One limitation of using this compound in lab experiments is its relatively limited understanding of its mechanism of action. Further research is needed to fully understand how this compound interacts with cells and organisms. Additionally, this compound may have potential toxicity concerns, and further studies are needed to determine its safety for use in humans.

Future Directions

There are several potential future directions for research on 5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One potential direction is further investigation of its anticancer properties and its potential use as a cancer treatment. Another direction is the exploration of its antibacterial and antifungal properties, and its potential use as an antimicrobial agent. Additionally, this compound has shown potential in the field of materials science, and further research could explore its potential applications in this field. Overall, there is significant potential for this compound in various scientific research applications, and further research is needed to fully understand its properties and potential uses.

Synthesis Methods

The synthesis of 5-imino-6-(4-methylbenzylidene)-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 2-amino-5,6-dihydro-4H-1,3-thiazine with 2,2,2-trifluoroacetophenone in the presence of acetic anhydride and sulfuric acid. The reaction yields the intermediate compound, which is then treated with 4-methylbenzaldehyde in the presence of sodium methoxide to obtain the final product. The synthesis method is relatively simple and can be carried out on a large scale.